Cas no 882980-76-9 (Methyl 3-Methyl-4-sulfamoylbenzoate)

• Product Name: Methyl 3-Methyl-4-sulfamoylbenzoate
• CAS No: 882980-76-9
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD11650725
• CID: 1921135
• PubChem ID: 18629024
• Update Time: 2025-07-29

Methyl 3-Methyl-4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminosulfonyl)-3-methyl-, methyl ester
• methyl 3-methyl-4-sulfamoylbenzoate
• DTXCID90546048
• DTXSID60595285
• SCHEMBL22867134
• CS-0265226
• methyl3-methyl-4-sulfamoylbenzoate
• AKOS008640035
• GS0924
• 882980-76-9
• EN300-97078
• Methyl 3-Methyl-4-sulfamoylbenzoate

• MDL： MFCD11650725
• Inchi： 1S/C9H11NO4S/c1-6-5-7(9(11)14-2)3-4-8(6)15(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： JWKLJSNFTQZXAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 229.04087901Da
• Monoisotopic Mass: 229.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters